4-Isopropoxyphenyl isocyanate
Overview
Description
4-Isopropoxyphenyl isocyanate is a chemical compound with the molecular formula C10H11NO . It is also known as 4-Isopropylphenyl isocyanate .
Synthesis Analysis
Isocyanates can be synthesized in good to excellent yields by treatment of alcohols, thiols, and trimethylsilyl ethers with triphenylphosphine/2,3-dichloro-5,6-dicyanobenzoquinone/Bu4NOCN in acetonitrile . This method is highly selective for conversion of primary alcohols to alkyl isocyanates in the presence of secondary and tertiary alcohols, thiols, and trimethysilyl ethers .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula (CH3)2CHC6H4NCO . The InChI Key for this compound is PJVRNNRZWASOIT-UHFFFAOYSA-N .Chemical Reactions Analysis
The reactions between substituted isocyanates (RNCO) and other small molecules (e.g. water, alcohols, and amines) are of significant industrial importance, particularly for the development of novel polyurethanes and other useful polymers .Physical And Chemical Properties Analysis
This compound has a molar weight of 161.2 . It is sensitive towards moisture .Scientific Research Applications
Application in Li-ion Batteries
4-Isopropoxyphenyl isocyanate and other aromatic isocyanates, like 4-fluorophenyl isocyanate and phenyl isocyanate, have been used to enhance the performance of Li-ion batteries. They are added to electrolytes containing propylene carbonate to reduce the initial irreversible capacities during the formation of the solid electrolyte interface (SEI) on graphite surfaces. This addition significantly improves the cycleability of Li-ion batteries due to the high reactivity of isocyanate with oxygen groups, contributing to more stable SEI formation and reducing impurities in the electrolyte (Zhang, 2006).
Polymer Synthesis and Application
Isocyanates, including this compound, play a crucial role in synthesizing polymers. The Lossen reaction of the N-acetoxy amide (AA) as a latent isocyanato group has been studied for potential applications in polymers such as polyurethanes and polyureas. This research includes developing AA-containing copolymers, exploring thermal conversion to reactive isocyanato groups, and examining their structural and thermal properties (Ghosh, 2017).
Development of Fluorescence Probes for Isocyanates Detection
A novel fluorescent probe, N-buty-4-hydroxy-1,8naphthalimide, has been developed to detect isocyanates. This probe is synthesized through a simple process and displays a change in fluorescence from yellow to blue in the presence of isocyanates, making it a practical tool for quickly and conveniently detecting isocyanates in various environments, including manufacturing industries (Chen et al., 2019).
Infrared Spectroscopy in Wood Adhesive Bonds
Infrared spectroscopy has been used to study the reaction between phenyl isocyanate, a similar compound to this compound, and various wood components. This study reveals how isocyanates react with wood, lignin, and other sugar derivatives, providing insights into developing wood adhesives. The presence of strong new absorptions in the infrared spectra suggests a direct chemical bond formation between isocyanates and wood polymer structures (Weaver & Owen, 1995).
Environmental Health and Safety Monitoring
Studies have been conducted on isocyanates, including compounds similar to this compound, for occupational health and safety monitoring. One approach is using matrix-assisted laser desorption/ionization mass spectrometry (MALDI-MS) to analyze isocyanate mixtures as derivatives, offering a method for identifying isocyanate species in occupational hygiene monitoring (Warburton et al., 2005).
Mechanism of Action
Target of Action
The primary targets of 4-Isopropoxyphenyl isocyanate are biological macromolecules such as proteins and nucleic acids . Isocyanates, including this compound, are reactive chemicals that can interact with these macromolecules, leading to various biochemical reactions .
Mode of Action
This compound, like other isocyanates, is an electrophile. It interacts with its targets by reacting with nucleophiles such as alcohols and amines . This interaction results in the formation of urethane or urea linkages . For instance, when an isocyanate reacts with an alcohol, a urethane linkage is formed . Similarly, when an isocyanate reacts with an amine, a urea linkage is formed .
Biochemical Pathways
The reaction of this compound with biological macromolecules can affect various biochemical pathways. For instance, the reaction of isocyanates with proteins can lead to the formation of carbamates and ureas . These reactions can alter the structure and function of the proteins, affecting the biochemical pathways in which these proteins are involved .
Pharmacokinetics
It is known that isocyanates are generally reactive and can be absorbed through the skin, respiratory tract, and gastrointestinal tract . Once absorbed, they can distribute throughout the body and react with biological macromolecules .
Result of Action
The molecular and cellular effects of this compound’s action are largely due to its reactivity with biological macromolecules. The formation of urethane and urea linkages can alter the structure and function of proteins, potentially leading to changes in cellular processes .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of nucleophiles such as water can react with isocyanates, potentially reducing their availability for interaction with their primary targets . Additionally, factors such as temperature and pH can influence the reactivity of isocyanates and thus their action .
Safety and Hazards
properties
IUPAC Name |
1-isocyanato-4-propan-2-yloxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c1-8(2)13-10-5-3-9(4-6-10)11-7-12/h3-6,8H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLBWCIOPSWMAFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)N=C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70559994 | |
Record name | 1-Isocyanato-4-[(propan-2-yl)oxy]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70559994 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
69342-45-6 | |
Record name | 1-Isocyanato-4-(1-methylethoxy)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=69342-45-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Isocyanato-4-[(propan-2-yl)oxy]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70559994 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-isocyanato-4-isopropoxybenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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